Cas no 13579-05-0 (phenanthro[9,10-e]acephenanthrylene)
13579-05-0 structure
Product Name:phenanthro[9,10-e]acephenanthrylene
CAS No:13579-05-0
MF:C28H16
MW:352.426647186279
CID:1238681
PubChem ID:192885
Update Time:2025-04-20
phenanthro[9,10-e]acephenanthrylene Chemical and Physical Properties
Names and Identifiers
-
- phenanthro[9,10-e]acephenanthrylene
- Phenanthro(9,10-e)acephenanthrylene
- DTXSID10159518
- OGRAWFUHGDUZRT-UHFFFAOYSA-N
- 3,4-10,11-12,13-Tribenzofluoranthene
- 13579-05-0
-
- Inchi: 1S/C28H16/c1-2-9-18-17(8-1)16-25-26-21(18)14-7-15-24(26)27-22-12-5-3-10-19(22)20-11-4-6-13-23(20)28(25)27/h1-16H
- InChI Key: OGRAWFUHGDUZRT-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C3C=CC=CC=3C=1C1C=CC=C3C4C=CC=CC=4C=C2C=13
Computed Properties
- Exact Mass: 352.12528
- Monoisotopic Mass: 352.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.333
- Boiling Point: 629.3°C at 760 mmHg
- Flash Point: 330.5°C
- Refractive Index: 1.931
- PSA: 0
phenanthro[9,10-e]acephenanthrylene Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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